Cas no 898785-78-9 (3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone)
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone is a brominated aromatic ketone derivative featuring a 5,5-dimethyl-1,3-dioxane moiety. This compound is characterized by its unique structural combination of a bromophenyl group and a protected aldehyde functionality (as the dioxane ring), making it a versatile intermediate in organic synthesis. The bromine atom at the 3'-position provides a reactive site for further functionalization via cross-coupling reactions, while the dioxane group offers stability and selective deprotection potential. Its well-defined molecular architecture is advantageous for constructing complex frameworks in pharmaceuticals and agrochemicals. The compound's crystalline nature ensures high purity, facilitating precise stoichiometric control in synthetic applications. Its balanced lipophilicity enhances solubility in common organic solvents, optimizing reaction conditions.
898785-78-9 structure
Product Name:3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
CAS No:898785-78-9
MF:C17H23BrO3
MW:355.266724824905
CID:869778
PubChem ID:24727816
Update Time:2025-07-02
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-bromophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one
- 3'-BROMO-5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)VALEROPHENONE
- MFCD03844233
- DTXSID00645915
- 898785-78-9
- AKOS016023303
- 3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
-
- MDL： MFCD03844233
- Inchi： 1S/C17H23BrO3/c1-17(2)11-20-16(21-12-17)9-4-3-8-15(19)13-6-5-7-14(18)10-13/h5-7,10,16H,3-4,8-9,11-12H2,1-2H3
- InChI Key： ROFCXHMELVLDAY-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(CCCCC1OCC(C)(C)CO1)=O
Computed Properties
- Exact Mass: 354.08300
- Monoisotopic Mass: 354.08306g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53000
- LogP: 4.59130
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208304-1g |
3'-bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone |
898785-78-9 | 97% | 1g |
￡537.00 | 2022-03-01 | |
| Fluorochem | 208304-2g |
3'-bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone |
898785-78-9 | 97% | 2g |
￡842.00 | 2022-03-01 | |
| Fluorochem | 208304-5g |
3'-bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone |
898785-78-9 | 97% | 5g |
￡1837.00 | 2022-03-01 | |
| TRC | B084300-250mg |
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone |
898785-78-9 | 250mg |
$ 440.00 | 2022-06-07 | ||
| TRC | B084300-500mg |
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone |
898785-78-9 | 500mg |
$ 735.00 | 2022-06-07 | ||
| A2B Chem LLC | AH91818-1g |
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone |
898785-78-9 | 97% | 1g |
$640.00 | 2024-04-19 | |
| A2B Chem LLC | AH91818-2g |
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone |
898785-78-9 | 97% | 2g |
$979.00 | 2024-04-19 | |
| A2B Chem LLC | AH91818-5g |
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone |
898785-78-9 | 97% | 5g |
$2081.00 | 2024-04-19 |
3'-Bromo-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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